Cas no 1260932-03-3 (2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide)

2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide structure

1260932-03-3 structure

Product Name:2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide

CAS No:1260932-03-3

MF:C₂₂H₁₉ClN₄O₄S

MW:470.928662538528

CID:5320644

Update Time:2023-08-26

2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide
- N-(3-acetamidophenyl)-2-[3-(3-chlorophenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
- Inchi： 1S/C22H19ClN4O4S/c1-13(28)24-15-5-3-6-16(11-15)25-19(29)12-26-18-8-9-32-20(18)21(30)27(22(26)31)17-7-2-4-14(23)10-17/h2-11,18,20H,12H2,1H3,(H,24,28)(H,25,29)
- InChI Key： ANNGJDGIKOPXQM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(N(CC(NC2C=CC=C(C=2)NC(C)=O)=O)C2C=CSC2C1=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 809
XLogP3: 2.3
Topological Polar Surface Area: 124

2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide Pricemore >>

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Life Chemicals	F6609-2836-2μmol	2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3-acetamidophenyl)acetamide	1260932-03-3		2μmol	$57.0	2023-09-07
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